Cas no 681028-51-3 (5-Bromo-5'-methyl-3-octyl-2,2'-bithiophene)

5-Bromo-5'-methyl-3-octyl-2,2'-bithiophene structure
681028-51-3 structure
Product Name:5-Bromo-5'-methyl-3-octyl-2,2'-bithiophene
CAS No:681028-51-3
MF:C17H23BrS2
MW:371.398521661758
CID:2798671
PubChem ID:71367541
Update Time:2025-04-21

5-Bromo-5'-methyl-3-octyl-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

    • DTXSID60790657
    • 5-BROMO-5'-METHYL-3-OCTYL-2,2'-BITHIOPHENE
    • 681028-51-3
    • 5-Bromo-5'-methyl-3-octyl-2,2'-bithiophene
    • Inchi: 1S/C17H23BrS2/c1-3-4-5-6-7-8-9-14-12-16(18)20-17(14)15-11-10-13(2)19-15/h10-12H,3-9H2,1-2H3
    • InChI Key: SUHAPTJDYFAACS-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C2=CC=C(C)S2)S1)CCCCCCCC

Computed Properties

  • Exact Mass: 370.04246Da
  • Monoisotopic Mass: 370.04246Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 56.5Ų
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